N-(2-methoxyphenyl)-4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidine-1-carboxamide

Specification

• CAS No.: 2034603-27-3
• Molecular Formula: C17H20F3N5O3
• Molecular Weight: 399.374
• IUPAC Name: N-(2-methoxyphenyl)-4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]piperidine-1-carboxamide
• Standard InChI: InChI=1S/C17H20F3N5O3/c1-23-14(17(18,19)20)22-25(16(23)27)11-7-9-24(10-8-11)15(26)21-12-5-3-4-6-13(12)28-2/h3-6,11H,7-10H2,1-2H3,(H,21,26)
• Standard InChI Key: HFRPNGRSDYROJR-UHFFFAOYSA-N
• SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)NC3=CC=CC=C3OC)C(F)(F)F

Introduction

Synthesis and Preparation

The synthesis of such compounds often involves multi-step reactions, including the formation of the triazole ring and the attachment of the piperidine and methoxyphenyl groups. Common methods might involve the use of azides and alkynes for the triazole formation via click chemistry.

Biological Activity

Compounds with similar structures, particularly those containing triazole rings, have been explored for various biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a trifluoromethyl group can enhance lipophilicity and potentially increase bioavailability.

Potential Applications

Given the structural complexity and potential biological activity, this compound could be of interest in pharmaceutical research, particularly in areas such as:

• Antimicrobial Agents: Triazole-based compounds have shown promise against certain pathogens.

• Anti-inflammatory Agents: The presence of functional groups that can interact with biological targets suggests potential anti-inflammatory activity.

Research Findings and Future Directions

While specific research findings on this exact compound are not available, studies on similar molecules highlight the importance of structural optimization to enhance biological activity. Future research should focus on synthesizing and characterizing this compound to explore its potential applications fully.

Data Tables

Given the lack of specific data for this compound, the following table provides a general overview of properties that might be relevant for similar compounds:

Property	General Range for Similar Compounds
Molecular Weight	400-500 g/mol
Molecular Formula	C$_{18}$H$_{21}$ClF$_{3}$N$_{5}$O$_{3}$ (example)
Physical Properties	Melting Point: Not Available, Boiling Point: Not Available
Biological Activity	Potential antimicrobial, anti-inflammatory effects